
Application Note: High-Precision LC-MS/MS
Quantification of Ceftriaxone in Plasma

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Ceftriaxone-d3

CAS No.: 1132650-38-4

Cat. No.: B585372 Get Quote

Internal Standard Strategy: Ceftriaxone-d3 Optimization
Executive Summary & Scientific Rationale
Ceftriaxone is a polar, acidic cephalosporin with high plasma concentrations (therapeutic

range: 10–250 µg/mL). The use of Ceftriaxone-d3 is the gold standard for correcting ionization

suppression in Electrospray Ionization (ESI).

The Critical Challenge: Natural Ceftriaxone (

) contains three sulfur atoms. The natural isotopic abundance of

and

creates a significant signal at the

mass.

Ceftriaxone (

):

[1][2][3][4]

Ceftriaxone-d3 (
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):

Interference: The natural

isotope of the analyte overlaps directly with the precursor mass of the Internal Standard.

The Solution (The "High-IS" Strategy): In typical assays, IS concentrations are set low (e.g., 1

µg/mL). For Ceftriaxone-d3, this is fatal. A 200 µg/mL analyte sample can generate an

signal equivalent to ~0.5–1.0 µg/mL of IS, causing >50% interference and failing validation.
Protocol Directive: You must use a High Internal Standard Concentration (25–50 µg/mL) to
render the isotopic contribution negligible (<5%).

Reagents and Materials
Component Grade/Specification Source (Example)

Ceftriaxone Sodium Reference Standard (>99%) USP / Sigma-Aldrich

Ceftriaxone-d3 Isotopic Purity >99% D
Toronto Research Chemicals

(TRC)

Formic Acid LC-MS Grade Fisher Chemical

Acetonitrile (ACN) LC-MS Grade Merck / Honeywell

Water 18.2 MΩ·cm Milli-Q System

Human Plasma K2-EDTA or Lithium Heparin BioIVT / Commercial Source

Solution Preparation Protocol
Stock Solutions

Ceftriaxone Stock (1.0 mg/mL): Dissolve 10.0 mg (corrected for salt/purity) in 10.0 mL of

Water. Note: Do not use Methanol for stock; Ceftriaxone is more stable in water.

Ceftriaxone-d3 Stock (1.0 mg/mL): Dissolve 1.0 mg in 1.0 mL of Water. Store at -80°C.

Internal Standard Working Solution (ISWS) – CRITICAL
STEP
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To mitigate the isotopic interference described above, prepare the ISWS at a high

concentration.

Target Concentration:50 µg/mL

Diluent: 50:50 Water:Acetonitrile (v/v)

Preparation: Dilute 500 µL of Ceftriaxone-d3 Stock (1 mg/mL) into 9.5 mL of Diluent.

Calibration Standards (CS)
Prepare fresh in human plasma.

Range: 1.0 µg/mL (LLOQ) to 250 µg/mL (ULOQ).

Levels: 1, 5, 20, 50, 100, 200, 250 µg/mL.

Sample Preparation Workflow (Protein Precipitation)
This method uses a "Crash and Dilute" approach to minimize handling time and maximize

recovery of the polar analyte.

Step-by-Step Protocol:

Aliquot: Transfer 50 µL of Plasma (Sample/CS/QC) into a 1.5 mL Eppendorf tube or 96-well

plate.

IS Addition: Add 20 µL of IS Working Solution (50 µg/mL).

Result: Final IS concentration in matrix is effectively high, ensuring the IS signal dominates

any isotopic noise from the analyte.

Precipitation: Add 150 µL of Acetonitrile containing 0.1% Formic Acid.

Mechanism: The acid helps stabilize Ceftriaxone and improves precipitation efficiency.

Vortex: Mix vigorously for 30 seconds.

Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.
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Dilution: Transfer 50 µL of the supernatant to a clean vial/plate.

Final Diluent: Add 450 µL of 0.1% Formic Acid in Water.

Reason: This dilutes the organic content to ~10%, preventing "solvent effect" (peak

broadening) on the early-eluting polar Ceftriaxone.

Inject: 2–5 µL onto LC-MS/MS.

LC-MS/MS Conditions
Chromatography (UPLC)

Column: Waters ACQUITY UPLC HSS T3 (1.8 µm, 2.1 x 50 mm) or Agilent Zorbax Eclipse

Plus C18.

Why T3? It retains polar compounds better than standard C18, separating Ceftriaxone

from the void volume.

Mobile Phase A: 0.1% Formic Acid in Water.[5][6][7]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.4 mL/min.[1][2][4]

Gradient:

0.0–0.5 min: 5% B (Isocratic hold for polar retention)

0.5–2.5 min: 5% → 90% B

2.5–3.0 min: 90% B (Wash)

3.0–3.1 min: 90% → 5% B

3.1–4.5 min: 5% B (Re-equilibration)

Mass Spectrometry (ESI+)
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Mode: Positive Electrospray Ionization (ESI+).

Transitions (MRM):

Analyte
Precursor
(m/z)

Product (m/z)
Cone Voltage
(V)

Collision
Energy (eV)

Ceftriaxone 555.1 396.1 25 18

Ceftriaxone-d3 558.1 399.1 25 18

Note: The transition 555 -> 396 corresponds to the loss of the triazine ring side chain.

Ensure the d3 label is not on the fragment lost. (Common d3 labels are on the methoxy

group, which is retained in the 399 fragment).

Visualization of Workflows
Figure 1: Sample Preparation Logic
This diagram illustrates the critical dilution step required to maintain peak shape for polar

analytes.
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Caption: Optimized Protein Precipitation workflow ensuring high IS load and solvent

compatibility.

Figure 2: Isotopic Interference Mitigation Strategy
This diagram explains why the high IS concentration is mandatory.
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Caption: Mechanism showing how High IS concentration masks the natural isotopic

contribution of the analyte.

Validation & Quality Control Criteria
To ensure the method is robust, verify the following parameters:

Linearity:

using

weighting.

IS Response Consistency: The variation in IS peak area across the run should be

RSD.
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Troubleshooting: If IS area drops in high-concentration samples, you have suppression. If

IS area increases in high-concentration samples, you have Isotopic Interference.

Cross-Talk Check: Inject a ULOQ sample without IS (Double Blank + Analyte). Monitor the IS

channel. The signal should be

of the average IS response in standards.[3]

If > 5%:[3][5][6][8][9] Increase IS concentration further or lower the ULOQ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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